1-(4-Tert-butylbenzenesulfonyl)-4-(2-methoxyphenyl)piperazine
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Description
1-(4-Tert-butylbenzenesulfonyl)-4-(2-methoxyphenyl)piperazine is a useful research compound. Its molecular formula is C21H28N2O3S and its molecular weight is 388.5g/mol. The purity is usually 95%.
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Scientific Research Applications
Therapeutic Potential and Drug Design
Piperazine derivatives, including 1-(4-Tert-butylbenzenesulfonyl)-4-(2-methoxyphenyl)piperazine, are highlighted for their significant contribution to drug design and therapeutic applications. The structural modification of the piperazine nucleus facilitates notable differences in medicinal potential, leading to a wide array of therapeutic uses. These include roles as antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio protectors, anti-inflammatory, and imaging agents. The versatility of piperazine-based molecules is underscored by their ability to act as central nervous system (CNS) agents, showcasing efficacy against conditions such as cancer, cardiovascular diseases, viral infections, tuberculosis, diabetes, and histamine-induced conditions. Their modification offers a path toward the discovery of drug-like elements with improved pharmacokinetic and pharmacodynamic profiles, demonstrating the scaffold's broad potential and flexibility in drug discovery (Rathi et al., 2016).
Anti-Mycobacterial Activity
Piperazine and its analogues have shown remarkable anti-mycobacterial properties, especially against Mycobacterium tuberculosis (MTB), including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. This review highlights the importance of piperazine as a building block in the development of potent anti-TB molecules. By detailing the design, rationale, and structure-activity relationship (SAR) of piperazine-based compounds, it provides a foundation for medicinal chemists to exploit reported strategies and develop safer, more effective anti-mycobacterial agents (Girase et al., 2020).
Pharmacological Insights
The review on the role of piperazine in the development of antidepressants elucidates its significance beyond enhancing CNS pharmacokinetics. Piperazine's contribution to specific binding conformations in antidepressant drugs is crucial, impacting the design and development of novel compounds in this category. This review not only overviews recent developments in piperazine-based antidepressants but also provides a structure-activity relationship (SAR) analysis, highlighting the structural features necessary for enhancing the efficacy and potency of these agents. It suggests that the piperazine moiety plays a pivotal role in the therapeutic landscape of depression, warranting further exploration and optimization (Kumar et al., 2021).
Properties
IUPAC Name |
1-(4-tert-butylphenyl)sulfonyl-4-(2-methoxyphenyl)piperazine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O3S/c1-21(2,3)17-9-11-18(12-10-17)27(24,25)23-15-13-22(14-16-23)19-7-5-6-8-20(19)26-4/h5-12H,13-16H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCUZYIUMWZSLJM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.